1-(5-((2-(4-Chlorophenyl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-(p-tolyl)urea

• IUPAC Name: 1-[5-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-(4-methylphenyl)urea
• InChI: InChI=1S/C18H15ClN4O2S2/c1-11-2-8-14(9-3-11)20-16(25)21-17-22-23-18(27-17)26-10-15(24)12-4-6-13(19)7-5-12/h2-9H,10H2,1H3,(H2,20,21,22,25)
• InChI Key: VMWCLADASVRWDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)SCC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H15ClN4O2S2
• Molecular Weight: 418.9 g/mol

Description

1-(5-((2-(4-Chlorophenyl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-(p-tolyl)urea is a useful research compound. Its molecular formula is C18H15ClN4O2S2 and its molecular weight is 418.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Synthesis Techniques and Structural Analysis

Novel derivatives of this compound and related molecules have been synthesized through various chemical reactions. The structural and chemical properties of these derivatives have been confirmed through elemental analysis, 1H NMR, and single crystal X-ray diffraction analysis. Some derivatives exhibit promising antitumor activities, highlighting their potential in medicinal chemistry and drug development (S. Ling et al., 2008).

Antioxidant Activity

A series of derivatives containing thiazole moieties linked with urea, thiourea, and selenourea functionality have shown significant in vitro antioxidant activity. This activity is crucial for counteracting oxidative stress, which is implicated in various diseases. The structural activity relationship studies indicated that compounds with selenourea functionality alongside a halogen group exhibited potent antioxidant capabilities (M. V. Bhaskara Reddy et al., 2015).

Plant Growth Regulation

Several derivatives have been synthesized and shown to possess good activity as plant growth regulators. This application is significant for agricultural sciences, where regulating plant growth can enhance crop yield and quality (Song Xin-jian et al., 2006).

Chemical Properties and Applications

Energy Conservation Inhibition

Some thiadiazolyl-phenyl-ureas derivatives have been identified as inhibitors of energy conservation in both respiration and photosynthesis. Their inhibitory mechanism offers insights into cellular energy processes and potential applications in biochemistry (G. Hauska et al., 1975).

Tautomerism and Spectroscopic Studies

The tautomerism of hybrid molecules combining 1,3,4-oxadiazole-thione with other functional groups has been studied, revealing insights into the stability of different forms and their spectroscopic properties. Such studies are crucial for understanding the chemical behavior of these compounds and their interactions (S. Soliman et al., 2015).